Cas no 2112532-85-9 (1H-1,4-Diazepine-1,6-dicarboxylic acid, hexahydro-, 1-(1,1-dimethylethyl) 6-ethyl ester)

• Product Name: 1H-1,4-Diazepine-1,6-dicarboxylic acid, hexahydro-, 1-(1,1-dimethylethyl) 6-ethyl ester
• CAS No: 2112532-85-9
• MF: C₁₃H₂₄N₂O₄
• MW: 272.340663909912
• CID: 5908141
• PubChem ID: 165948091
• Update Time: 2025-06-11

1H-1,4-Diazepine-1,6-dicarboxylic acid, hexahydro-, 1-(1,1-dimethylethyl) 6-ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine-1,6-dicarboxylic acid, hexahydro-, 1-(1,1-dimethylethyl) 6-ethyl ester
• 1-tert-butyl 6-ethyl 1,4-diazepane-1,6-dicarboxylate
• EN300-29399178
• 2112532-85-9

• Inchi： 1S/C13H24N2O4/c1-5-18-11(16)10-8-14-6-7-15(9-10)12(17)19-13(2,3)4/h10,14H,5-9H2,1-4H3
• InChI Key： WKNBHJLJPGBHJL-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C(OCC)=O)CNCC1

Computed Properties

• Exact Mass: 272.17360725g/mol
• Monoisotopic Mass: 272.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.078±0.06 g/cm3(Predicted)
• Boiling Point: 354.2±42.0 °C(Predicted)
• pka: 9.42±0.40(Predicted)

Additional information on 1H-1,4-Diazepine-1,6-dicarboxylic acid, hexahydro-, 1-(1,1-dimethylethyl) 6-ethyl ester

Introduction to 1H-1,4-Diazepine-1,6-dicarboxylic acid, hexahydro-, 1-(1,1-dimethylethyl) 6-ethyl ester (CAS No. 2112532-85-9)

1H-1,4-Diazepine-1,6-dicarboxylic acid, hexahydro-, 1-(1,1-dimethylethyl) 6-ethyl ester (CAS No. 2112532-85-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of diazepine derivatives and is characterized by its unique structural features and potential biological activities. The compound's structure includes a hexahydro-1H-1,4-diazepine core with specific ester functionalities at the 1 and 6 positions, which contribute to its chemical stability and biological properties.

The synthesis of 1H-1,4-Diazepine-1,6-dicarboxylic acid, hexahydro-, 1-(1,1-dimethylethyl) 6-ethyl ester involves multi-step processes that require precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have facilitated the efficient production of this compound, making it more accessible for research purposes. The compound's synthesis typically involves the condensation of appropriate precursors followed by selective esterification reactions to introduce the desired functional groups.

In terms of its biological activity, 1H-1,4-Diazepine-1,6-dicarboxylic acid, hexahydro-, 1-(1,1-dimethylethyl) 6-ethyl ester has shown promising results in various preclinical studies. Research has indicated that this compound exhibits potent in vitro and in vivo activity against a range of biological targets. For instance, it has been reported to have significant anti-inflammatory and analgesic properties, making it a potential candidate for the development of new therapeutic agents.

The mechanism of action of 1H-1,4-Diazepine-1,6-dicarboxylic acid, hexahydro-, 1-(1,1-dimethylethyl) 6-ethyl ester is not yet fully understood but is believed to involve multiple pathways. Studies suggest that it may interact with specific receptors or enzymes involved in inflammatory responses and pain signaling. Further research is needed to elucidate the exact molecular targets and mechanisms by which this compound exerts its effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 1H-1,4-Diazepine-1,6-dicarboxylic acid, hexahydro-, 1-(1,1-dimethylethyl) 6-ethyl ester in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In addition to its potential therapeutic applications, 1H-1,4-Diazepine-1,6-dicarboxylic acid, hexahydro-, 1-(1,1-dimethylethyl) 6-ethyl ester is also being investigated for its use as a research tool in understanding the biology of diazepine derivatives. Its unique structural features make it an ideal candidate for studying receptor-ligand interactions and enzyme inhibition mechanisms. This could provide valuable insights into the design of more effective drugs targeting similar biological pathways.

The chemical stability and solubility properties of 1H-1,4-Diazepine-1,6-dicarboxylic acid, hexahydro-, 1-(1,1-dimethylethyl) 6-ethyl ester are important considerations for both research and pharmaceutical applications. The compound has been found to be stable under a wide range of conditions and exhibits good solubility in various organic solvents. These properties facilitate its use in both laboratory experiments and pharmaceutical formulations.

In conclusion, 1H-1,4-Diazepine-1,6-dicarboxylic acid, hexahydro-, 1-(1,�dimethylethyl) 6-ethyl ester (CAS No. 2�2532-85-9)^{-9)) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds great promise for contributing to the discovery of new therapeutic agents.}